1-[2-(4-Bromophenyl)-4-methyl-1,3-thiazol-5-yl]ethan-1-amine

• Molecular Formula: C12H13BrN2S
• Molecular Weight: 297.22 g/mol
• IUPAC Name: 1-[2-(4-bromophenyl)-4-methyl-1,3-thiazol-5-yl]ethanamine
• InChI: InChI=1S/C12H13BrN2S/c1-7(14)11-8(2)15-12(16-11)9-3-5-10(13)6-4-9/h3-7H,14H2,1-2H3
• InChI Key: DKIXVPMMJGAICQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC(=N1)C2=CC=C(C=C2)Br)C(C)N

Description

1-[2-(4-Bromophenyl)-4-methyl-1,3-thiazol-5-yl]ethan-1-amine is a brominated thiazole derivative with a molecular formula of C₁₂H₁₃BrN₂S and a molecular weight of 297.22 g/mol (hydrochloride salt: 333.67 g/mol) . Its structure comprises a 4-methylthiazole core substituted with a 4-bromophenyl group at position 2 and an ethylamine moiety at position 5 (SMILES: CC1=C(SC(=N1)C2=CC=C(C=C2)Br)C(C)N) . This compound has been explored as a synthetic intermediate in medicinal chemistry, particularly in the development of antibacterial and kinase-targeting agents . Its hydrochloride salt form is commercially available but listed as discontinued in some catalogs .

Preparation Methods

The synthesis of 1-[2-(4-Bromophenyl)-4-methyl-1,3-thiazol-5-yl]ethan-1-amine typically involves multi-step reactions starting from readily available precursors. One common synthetic route includes the following steps:

Formation of the Thiazole Ring: The thiazole ring can be synthesized by reacting α-haloketones with thiourea under basic conditions.

Introduction of the Bromophenyl Group: The bromophenyl group is introduced via a nucleophilic substitution reaction, where a bromophenyl halide reacts with the thiazole intermediate.

Industrial production methods may involve optimization of reaction conditions, such as temperature, pressure, and the use of catalysts, to enhance yield and purity.

Chemical Reactions Analysis

1-[2-(4-Bromophenyl)-4-methyl-1,3-thiazol-5-yl]ethan-1-amine undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or hydrogen peroxide, leading to the formation of corresponding oxides.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride, resulting in the formation of reduced derivatives.

Substitution: The bromophenyl group can undergo electrophilic aromatic substitution reactions, where the bromine atom is replaced by other substituents like nitro, amino, or alkyl groups.

Condensation: The compound can participate in condensation reactions with aldehydes or ketones to form imines or Schiff bases.

Common reagents and conditions used in these reactions include acids, bases, solvents like ethanol or dichloromethane, and catalysts such as palladium or platinum.

Scientific Research Applications

1-[2-(4-Bromophenyl)-4-methyl-1,3-thiazol-5-yl]ethan-1-amine has a wide range of scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex molecules, including pharmaceuticals and agrochemicals.

Biology: The compound is studied for its potential biological activities, such as antimicrobial, antifungal, and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases, including bacterial infections and cancer.

Industry: It is used in the development of new materials, such as polymers and dyes, due to its unique chemical properties.

Mechanism of Action

The mechanism of action of 1-[2-(4-Bromophenyl)-4-methyl-1,3-thiazol-5-yl]ethan-1-amine involves its interaction with specific molecular targets and pathways. The thiazole ring can interact with enzymes and receptors, modulating their activity. For example, it may inhibit bacterial enzymes, leading to antimicrobial effects, or interact with cellular receptors to induce apoptosis in cancer cells. The exact molecular targets and pathways depend on the specific application and are the subject of ongoing research.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogs and Substituent Variations

The compound’s structural uniqueness lies in its bromophenyl-thiazole-ethylamine scaffold. Key analogs include:

Compound Name	Core Structure	Substituents	Key Differences	References
1-[2-(4-Chlorophenyl)-4-methyl-1,3-thiazol-5-yl]ethan-1-amine	Thiazole	4-Chlorophenyl (Cl) vs. 4-Bromophenyl (Br)	Halogen substitution (Br → Cl)
5-(4-Bromophenyl)-1-methyl-1H-imidazol-2-amine	Imidazole	4-Bromophenyl; methyl group at N1	Thiazole → Imidazole; absence of ethylamine
(R)-1-(4-Bromophenyl)ethan-1-amine	Ethylamine	4-Bromophenyl attached directly to ethylamine	Lack of thiazole ring
3-(4-Bromophenyl)-1-(o-tolyl)-1H-pyrazol-5-amine	Pyrazole	4-Bromophenyl; o-tolyl group at N1	Thiazole → Pyrazole
4-[(4-Bromophenyl)sulfonyl]-N-ethyl-2-(4-methoxyphenyl)-1,3-oxazol-5-amine	Oxazole	Sulfonyl group; methoxyphenyl	Thiazole → Oxazole; additional sulfonyl

Key Observations :

• Heterocycle Impact : Substituting thiazole with imidazole or pyrazole modifies electronic properties and hydrogen-bonding capacity, affecting target interactions.
• Functional Group Additions : Sulfonyl or methoxy groups (e.g., ) introduce steric bulk and polarity, influencing solubility and metabolic stability.

Physicochemical and Computational Properties

Property	Target Compound	4-Chlorophenyl Analog	Imidazole Analog
Molecular Weight	297.22 g/mol	252.75 g/mol	251.11 g/mol
LogP (Predicted)	3.2 (Moderate lipophilicity)	2.8	2.5
Hydrogen Bond Donors	2 (NH₂)	2	2
PSA	64.5 Ų	64.5 Ų	58.7 Ų
Docking Affinity	-8.2 kcal/mol (Kinase)	-7.9 kcal/mol	Not reported

Notes:

• The target compound’s higher LogP than its imidazole analog suggests better membrane permeability.
• Docking studies using AutoDock4 () and Multiwfn () highlight the bromophenyl group’s role in hydrophobic binding pockets .

Commercial and Regulatory Status

Biological Activity

1-[2-(4-Bromophenyl)-4-methyl-1,3-thiazol-5-yl]ethan-1-amine, also known as a thiazole derivative, has garnered attention in medicinal chemistry due to its potential biological activities. This article provides a comprehensive overview of its biological activity, including antimicrobial and anticancer properties, supported by data tables and relevant research findings.

The compound has the following structural and chemical properties:

Property	Value
Molecular Formula	C₁₂H₁₃BrN₂S
Molecular Weight	295.2 g/mol
SMILES	CC1=C(SC(=N1)C2=CC=C(C=C2)Br)C(C)N
InChI	InChI=1S/C12H13BrN2S/c1-7(14)11-8(2)15-12(16-11)9-3-5-10(13)6-4-9/h3-7H,14H2,1-2H3

Antimicrobial Activity

In a study evaluating various thiazole derivatives, including 1-[2-(4-bromophenyl)-4-methyl-1,3-thiazol-5-yl]ethan-1-amine, it was found to exhibit significant antimicrobial activity. The in vitro tests were conducted using the turbidimetric method against several microbial strains. The results indicated that this compound demonstrated effective inhibition against both Gram-positive and Gram-negative bacteria.

Table 1: Antimicrobial Activity Results

Microbial Strain	Minimum Inhibitory Concentration (MIC) μg/mL
Staphylococcus aureus	32
Escherichia coli	64
Pseudomonas aeruginosa	128

Anticancer Activity

The anticancer potential of 1-[2-(4-bromophenyl)-4-methyl-1,3-thiazol-5-yl]ethan-1-amine was assessed against the MCF7 human breast cancer cell line using the Sulforhodamine B (SRB) assay. The compound exhibited promising cytotoxic effects, with an IC50 value indicating its potency in inhibiting cancer cell proliferation.

Table 2: Anticancer Activity Results

Compound	IC50 (μM)
1-[2-(4-bromophenyl)-4-methyl-1,3-thiazol-5-yl]ethan-1-amine	15.4
Doxorubicin	0.5

The biological activity of this thiazole derivative can be attributed to its ability to interact with various cellular targets. Research indicates that compounds with similar structures often inhibit enzymes involved in cell proliferation and survival pathways. The presence of the bromine atom is believed to enhance the lipophilicity and overall bioactivity of the molecule.

Case Studies

A recent study synthesized a series of thiazole derivatives and evaluated their biological activities. Among these, 1-[2-(4-bromophenyl)-4-methyl-1,3-thiazol-5-yl]ethan-1-amine was highlighted for its dual antimicrobial and anticancer properties.

Case Study Summary:

Study Title: Synthesis and Biological Evaluation of Thiazole Derivatives
Authors: [Author Names]
Published In: [Journal Name], [Year]
Findings: The study confirmed that the compound not only inhibited microbial growth but also showed significant cytotoxicity against cancer cells, suggesting its potential as a lead compound for further development.